8-Fluoro-3,4-dihydroisoquinolin-1(2H)-one
Overview
Description
8-Fluoro-3,4-dihydroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C9H8FNO and its molecular weight is 165.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Tetrahydroisoquinoline Derivatives : The compound is a key intermediate in synthesizing various tetrahydroisoquinoline derivatives, potentially useful as central nervous system drug candidates (Hargitai et al., 2018).
Synthesis of 1-Substituted 3,4-Dihydroisoquinolines : It's used in the synthesis of 1-substituted 3,4-dihydroisoquinolines, which are important for creating various pharmacologically active compounds (Gittos et al., 1976).
Development of Fluorinated Isoquinolines : The compound aids in synthesizing fluorinated isoquinolines, which are significant in creating new medicinal compounds (Liu et al., 2013).
Fluorinated Heterocycles Synthesis : It's instrumental in synthesizing fluorinated heterocycles, widely used in pharmaceutical and agrochemical industries (Wu et al., 2017).
Lithiation-Based Synthesis : This compound is used in lithiation-based synthesis processes, highlighting its utility in complex chemical syntheses (Hargitai et al., 2019).
Evaluation for Cytotoxic and Analgesic Effects : Fluoro-substituted 3,4-dihydroquinazoline derivatives, related to this compound, are evaluated for their cytotoxic and analgesic effects, showing potential in cancer treatment and pain management (Kim et al., 2017).
Synthesis of Fluoro-Substituted Dihydropyrroles : The compound plays a role in the synthesis of fluoro-substituted dihydropyrroles, which have applications in organic and medicinal chemistry (Novikov et al., 2005).
Photophysical Studies : The compound's derivatives, such as 8-hydroxyquinoline, have been studied for their photochemical and photophysical processes, providing insights into fluorescence mechanisms relevant in analytical chemistry (Park et al., 2016).
Synthesis of Herbicidal Agents : Derivatives of the compound have been synthesized and evaluated for herbicidal activity, showing potential in agricultural applications (Huang et al., 2005).
Rhodium-Catalyzed Alkylation : The compound is used in rhodium-catalyzed alkylation reactions, an important method in synthetic organic chemistry (He & Chatani, 2018).
Properties
IUPAC Name |
8-fluoro-3,4-dihydro-2H-isoquinolin-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FNO/c10-7-3-1-2-6-4-5-11-9(12)8(6)7/h1-3H,4-5H2,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAFCPCDWCRMUFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=C1C=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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